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Compound of Interest

Compound Name: 2-Ethoxypropene

Cat. No.: B049133 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 2-
ethoxypropene (CAS No. 926-66-9), a flammable and potentially hazardous chemical. The

following procedures are designed to ensure the safety of laboratory personnel and compliance

with environmental regulations. Adherence to these guidelines is critical for researchers,

scientists, and drug development professionals.

Immediate Safety Concerns
2-Ethoxypropene is a highly flammable liquid and vapor.[1][2] It is harmful if swallowed,

causes skin and eye irritation, and may cause respiratory irritation.[3][4] A significant and

potentially underestimated hazard associated with 2-ethoxypropene, as with other ethers, is

the formation of explosive peroxides upon exposure to air and light.[5][6][7] These peroxides

can detonate when subjected to heat, shock, or friction, and the risk increases as the ether

evaporates and the peroxides become concentrated.[5][7]

Quantitative Data Summary
The following tables summarize the key hazard and physical property data for 2-
ethoxypropene.

Table 1: Hazard Information for 2-Ethoxypropene
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Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Flammable Liquid
H225: Highly flammable liquid

and vapor[1][2]

P210, P233, P240, P241,

P242, P243, P280,

P403+P235[1]

Acute Toxicity (Oral)
H302: Harmful if swallowed[3]

[4]
P312[3][4]

Skin Corrosion/Irritation
H315: Causes skin irritation[3]

[4]
P280[3][4]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation[3][4]
P280[3][4]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation[3][4]
P261, P403+P233[3][4]

Table 2: Physical and Chemical Properties of 2-Ethoxypropene

Property Value

Molecular Formula C5H10O[2][8]

Molecular Weight 86.13 g/mol [2][8]

Appearance Colorless to light yellow clear liquid[1]

Purity >98.0% (GC)[1]

Experimental Protocol: Peroxide Detection in 2-
Ethoxypropene
As ethers like 2-ethoxypropene can form explosive peroxides over time, it is mandatory to test

for the presence of peroxides before disposal, especially if the container has been open for

three months or longer.[5][9] If at any point crystals are visible in the liquid or around the cap,

do not handle the container.[6][7] This indicates a high concentration of potentially explosive
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peroxides. Evacuate the area and contact your institution's Environmental Health and Safety

(EHS) office immediately.

Method 1: Peroxide Test Strips
This is the most common and recommended method for routine checks.

Preparation: Use commercially available peroxide test strips (e.g., Quantofix®).[3][9]

Procedure:

Dip the test strip into the 2-ethoxypropene sample for 1 second.[9]

Allow the solvent to evaporate from the strip.

After the solvent evaporates, add one drop of deionized water to the test pad.[9]

Wait for the time specified by the manufacturer (typically 5-15 seconds).

Compare the color of the test pad to the color scale provided with the strips to determine

the peroxide concentration in parts per million (ppm).[9]

Interpretation:

< 100 ppm: The solvent is generally considered safe for use or disposal.[9]

≥ 100 ppm: The solvent should be considered hazardous and requires immediate

disposal. Do not attempt to distill or evaporate. Contact your EHS office for disposal.[6][9]

Method 2: Potassium Iodide (KI) Test
This method provides a qualitative indication of peroxides.

Preparation: Prepare a fresh 10% (w/v) potassium iodide solution.

Procedure:

In a test tube, mix 1 mL of the 10% potassium iodide solution with 10 mL of the 2-
ethoxypropene sample.[5]
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Add a few drops of hydrochloric acid and shake the mixture.[5]

Interpretation:

A yellow color indicates the presence of peroxides.[3][5][7]

A brown color indicates a high concentration of peroxides.[3][7]

If the result is faint, adding a drop of starch solution will produce a blue or blue-black color

if peroxides are present.[5]

Proper Disposal Workflow
The primary and mandated disposal route for 2-ethoxypropene is through a licensed

hazardous waste management company for incineration.[3][4] Do not pour 2-ethoxypropene
down the drain or attempt to evaporate it as a means of disposal.[3][4] On-site chemical

neutralization of hazardous waste without a permit is illegal and dangerous.[10]

The following diagram outlines the step-by-step procedure for the safe disposal of 2-
ethoxypropene.
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Start: Identify
2-Ethoxypropene Waste

Step 1: Visual Inspection
(Check for Crystals/Precipitate)

Step 2: Peroxide Test
(If opened > 3 months or near expiry)

No crystals found

DANGER:
High Peroxide Level!

DO NOT MOVE.
Contact EHS Immediately.

Crystals found!

Evaluate Peroxide
Concentration

>= 100 ppm

Step 3: Prepare Waste Container
(Original or approved, clean, compatible)

< 100 ppm

Step 4: Label Container
('Hazardous Waste', '2-Ethoxypropene',

list hazards, accumulation date)

Step 5: Store Safely
(Closed container, secondary containment,

away from oxidizers)

Step 6: Arrange Disposal
(Contact licensed hazardous

waste service / EHS)

End: Waste Collected
by Professionals

Click to download full resolution via product page

Figure 1. Disposal workflow for 2-Ethoxypropene.
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Detailed Procedural Steps:
Visual Inspection: Before handling, carefully inspect the container for any signs of peroxide

formation, such as crystal growth, a viscous liquid, or a surface crust.[6][7] If any of these are

present, do not move the container and contact your EHS office immediately.[6]

Peroxide Testing: For containers that have been opened for more than three months or are

approaching their expiration date, perform a peroxide test as detailed in the protocol above.

[5][9] Record the test date and result on the container label.

Container Preparation:

Collect waste 2-ethoxypropene in its original container or a designated, compatible

hazardous waste container.[11] The container must be in good condition, leak-proof, and

have a tightly sealing cap.

Do not mix 2-ethoxypropene with other waste streams, especially incompatible materials

like oxidizers.[4]

Labeling:

Clearly label the waste container with the words "Hazardous Waste," the chemical name

"2-Ethoxypropene," and a list of its hazards (Flammable, Irritant).

Indicate the accumulation start date on the label.

Storage:

Keep the waste container tightly closed except when adding waste.

Store the container in a designated satellite accumulation area, within secondary

containment.

Ensure the storage location is cool, well-ventilated, and away from sources of ignition and

incompatible materials.[1]

Disposal:
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Once the container is full or ready for disposal, contact your institution's EHS office or a

certified hazardous waste disposal service to arrange for pickup and incineration.[3][4]

Provide them with all necessary information about the waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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